Cas no 1872790-50-5 (2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile)

• Product Name: 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile
• CAS No: 1872790-50-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 6345058
• PubChem ID: 130544380
• Update Time: 2025-05-23

2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1872790-50-5
• EN300-1840094
• 2-methyl-2-(3-methylpyridin-4-yl)propanenitrile
• 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile

• Inchi： 1S/C10H12N2/c1-8-6-12-5-4-9(8)10(2,3)7-11/h4-6H,1-3H3
• InChI Key： CXASZTVVLBPHMY-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)C)C(C#N)(C)C

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile

Introduction to 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile (CAS No. 1872790-50-5) and Its Emerging Applications in Chemical Biology

2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile, identified by the chemical identifier CAS No. 1872790-50-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of nitrile-containing heterocyclic derivatives, which are widely studied for their diverse biological activities. The presence of both a methyl group and a pyridine ring in its molecular structure contributes to its complex reactivity and functional versatility, making it a valuable scaffold for drug discovery and material science research.

The molecular structure of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile consists of a central carbon atom double-bonded to a nitrogen atom, forming a nitrile group, which is flanked by two methyl groups and an aromatic pyridine ring substituted with another methyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The compound’s ability to engage in hydrogen bonding, π-stacking interactions, and metal coordination makes it particularly interesting for designing novel molecular probes and catalysts.

In recent years, the field of chemical biology has seen a surge in the development of small-molecule tools that can modulate biological pathways with high specificity. 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile has been explored as a key intermediate in the synthesis of bioactive molecules due to its ability to serve as a cross-coupling partner in transition-metal-catalyzed reactions. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been utilized to introduce aryl or heteroaryl groups at the pyridine ring, expanding the compound’s chemical space for further derivatization.

One of the most promising applications of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile lies in its potential as an inhibitor or activator of enzyme targets. Preliminary studies have suggested that derivatives of this compound may interact with metalloenzymes involved in metabolic pathways, offering insights into their mechanisms of action. The nitrile group, in particular, has been shown to exhibit inhibitory effects on certain proteases by forming covalent bonds with active-site residues. This property makes it an attractive candidate for developing therapeutic agents targeting inflammatory or degenerative diseases.

The synthesis of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the condensation of acetone with methyl 3-methylpyridine-4-carboxylate under basic conditions, followed by dehydration to form the nitrile group. Further functionalization can be achieved through lithiation followed by quenching with electrophiles or through directed ortho-metalation strategies. These synthetic approaches not only showcase the compound’s versatility but also provide valuable methodologies for constructing related scaffolds.

Advances in computational chemistry have further enhanced the understanding of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile’s interactions with biological targets. Molecular docking studies have been performed to predict binding affinities and identify potential binding pockets within enzymes and receptors. These computational models have guided experimental efforts by suggesting optimal modifications to improve potency and selectivity. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the nitrile group, aiding in the design of more efficient synthetic routes.

The role of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile in material science is also noteworthy. Its ability to form coordination complexes with transition metals has led to its use as a ligand in catalytic systems for organic transformations. For example, palladium complexes derived from this compound have been employed in cross-coupling reactions under mild conditions, demonstrating their utility in green chemistry initiatives. Furthermore, the compound’s fluorescence properties have been exploited in designing luminescent probes for bioimaging applications.

Recent research has also explored the potential of 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile as a precursor for pharmaceuticals targeting neurological disorders. The pyridine moiety is known to interact with neurotransmitter receptors, making it a promising scaffold for developing drugs that modulate central nervous system activity. Preliminary pharmacological studies have indicated that certain derivatives may exhibit anxiolytic or neuroprotective effects, although further research is needed to fully elucidate their mechanisms of action.

The environmental impact of synthesizing and utilizing 2-Methyl-2-(3-methylpyridin-4-yl)propanenitrile is another critical consideration. Efforts have been made to develop sustainable synthetic protocols that minimize waste and reduce energy consumption. For instance, catalytic methods that employ recyclable ligands or biocatalytic approaches have been explored as alternatives to traditional synthetic routes. These innovations not only enhance efficiency but also align with global efforts toward sustainable chemistry practices.

In conclusion,2-Methyl-2-(3-methylpyridin-4-y]lpropanenitrile (CAS No. 1872790505) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features enable interactions with biological targets, making it a valuable tool for drug discovery and enzyme modulation. Advances in synthetic chemistry, computational modeling, and green chemistry principles continue to expand its potential uses while ensuring environmentally responsible practices are maintained.